Cas no 449769-51-1 (ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product name: ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 449769-51-1
• MF: C₂₄H₂₉N₃O₆S₂
• MW: 519.633563756943
• CID: 6019948
• PubChem ID: 5144134

ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-4,5,6,7-tetrahydro-2-[[4-(1-piperidinylsulfonyl)benzoyl]amino]-, ethyl ester
• SR-01000569285
• SR-01000569285-1
• 449769-51-1
• Oprea1_640562
• F0539-1525
• AKOS024581628
• ethyl 6-acetyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C24H29N3O6S2/c1-3-33-24(30)21-19-11-14-26(16(2)28)15-20(19)34-23(21)25-22(29)17-7-9-18(10-8-17)35(31,32)27-12-5-4-6-13-27/h7-10H,3-6,11-15H2,1-2H3,(H,25,29)
• InChI Key： PIEJIOSCCHJVQE-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(S(N4CCCCC4)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 519.14977800g/mol
• Monoisotopic Mass: 519.14977800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Recent Advances in the Study of Ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 449769-51-1)

Ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 449769-51-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential clinical applications.

The compound's unique structure, featuring a thieno[2,3-c]pyridine core and a piperidine-1-sulfonyl benzamido moiety, has been the subject of extensive investigation. Recent research has highlighted its role as a potent inhibitor of specific kinases involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting JAK3 kinase, which is implicated in autoimmune disorders. The study reported an IC50 value of 12 nM, underscoring its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its kinase inhibitory properties, ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has shown promise in oncology research. A recent preclinical study explored its ability to modulate the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. The results, published in Cancer Research, indicated that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapy for specific cancer subtypes.

The synthesis and optimization of this compound have also been a focal point of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed a novel, scalable synthesis route that improved yield and purity while reducing production costs. This advancement is particularly significant for industrial-scale production, paving the way for further preclinical and clinical development. The study also explored structure-activity relationships (SAR), identifying key modifications that enhance bioavailability and metabolic stability.

Despite these promising developments, challenges remain in the clinical translation of ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate. Pharmacokinetic studies have revealed variable oral bioavailability, necessitating further formulation optimization. Additionally, ongoing toxicology studies are essential to ensure its safety profile meets regulatory standards. Collaborative efforts between academic researchers and pharmaceutical companies are expected to address these challenges in the coming years.

In conclusion, ethyl 6-acetyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS: 449769-51-1) represents a compelling candidate for therapeutic development, with demonstrated efficacy in kinase inhibition and oncology applications. Continued research into its mechanism of action, synthesis optimization, and clinical potential will be critical to realizing its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.